Cas no 832713-78-7 (6-nitro-1H-Indol-5-ol)

6-nitro-1H-Indol-5-ol structure
6-nitro-1H-Indol-5-ol structure
Product Name:6-nitro-1H-Indol-5-ol
CAS No:832713-78-7
MF:C8H6N2O3
MW:178.14484167099
CID:674793
PubChem ID:71415875
Update Time:2025-04-19

6-nitro-1H-Indol-5-ol Chemical and Physical Properties

Names and Identifiers

    • 6-nitro-1H-Indol-5-ol
    • 1H-Indol-5-ol, 6-nitro-
    • 832713-78-7
    • DTXSID70835285
    • Inchi: 1S/C8H6N2O3/c11-8-3-5-1-2-9-6(5)4-7(8)10(12)13/h1-4,9,11H
    • InChI Key: MJVMSGKDXINSJZ-UHFFFAOYSA-N
    • SMILES: OC1C(=CC2=C(C=CN2)C=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 178.03784206g/mol
  • Monoisotopic Mass: 178.03784206g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 81.8Ų
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